Cas no 2098127-36-5 (trans-hexahydro-1H-furo[3,4-c]pyrrole)

• Product Name: trans-hexahydro-1H-furo[3,4-c]pyrrole
• CAS No: 2098127-36-5
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD31618003
• CID: 4637001
• PubChem ID: 86332438
• Update Time: 2025-06-07

trans-hexahydro-1H-furo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• trans-hexahydro-1h-furo[3,4-c]pyrrole
• 1H-Furo[3,4-c]pyrrole, hexahydro-, (3aR,6aR)-rel-
• trans-Hexahydro-furo[3,4-c]pyrrole
• 2165801-66-9
• AKOS026720554
• (3AR,6aR)-hexahydro-1H-furo[3,4-c]pyrrole
• P17788
• AS-54354
• CS-0047740
• 2098127-36-5
• (3aR,6aR)-3,3a,4,5,6,6a-hexahydro-1H-furo[3,4-c]pyrrole
• trans-hexahydro-1H-furo[3,4-c]pyrrole

• MDL： MFCD31618003
• Inchi： 1S/C6H11NO/c1-5-3-8-4-6(5)2-7-1/h5-7H,1-4H2/t5-,6-/m1/s1
• InChI Key： HQQVXVKQOPZRBJ-PHDIDXHHSA-N
• SMILES： N1C[C@]2([H])COC[C@@]2([H])C1

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles Furopyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles

Additional information on trans-hexahydro-1H-furo[3,4-c]pyrrole

Trans-Hexahydro-1H-Furo[3,4-C]Pyrrole (CAS No. 2098127-36-5): A Comprehensive Overview

Trans-hexahydro-1H-furo[3,4-c]pyrrole (CAS No. 2098127-36-5) is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of fused ring systems, specifically a furanopyrrole derivative, which exhibits intriguing structural and functional properties. Recent advancements in synthetic methodologies and computational modeling have shed light on its potential applications in drug discovery and materials science.

The furo[3,4-c]pyrrole framework is characterized by a fused five-membered furan ring and a six-membered pyrrole ring. The trans configuration of the compound refers to the spatial arrangement of substituents on the rings, which plays a critical role in determining its chemical reactivity and biological activity. Researchers have employed various synthetic strategies, including ring-closing metathesis and enamine chemistry, to construct this complex structure efficiently. These methods have not only improved the yield but also enabled the exploration of structural analogs with diverse substituents.

Recent studies have highlighted the potential of trans-hexahydro-1H-furo[3,4-c]pyrrole as a scaffold for drug development. Its rigid bicyclic structure provides an ideal platform for designing molecules with high binding affinity to therapeutic targets. For instance, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. Computational docking studies have revealed that the unique geometry of the molecule allows for favorable interactions with target proteins, making it a valuable lead compound for further optimization.

In addition to its pharmacological applications, trans-hexahydro-1H-furo[3,4-c]pyrrole has also been explored for its electronic properties. The conjugated system within the molecule enables it to exhibit interesting optical and electronic characteristics, which could be harnessed in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various fabrication techniques used in nanotechnology.

The synthesis of trans-hexahydro-1H-furo[3,4-c]pyrrole involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Key steps include the formation of intermediate enamine precursors and subsequent cyclization reactions under specific conditions. Recent breakthroughs in catalytic asymmetric synthesis have allowed for the selective formation of the trans isomer, which is crucial for achieving the desired biological activity.

From a biological standpoint, trans-hexahydro-1H-furo[3,4-c]pyrrole has been subjected to extensive in vitro and in vivo testing to evaluate its pharmacokinetic properties. Studies have demonstrated that the compound exhibits moderate solubility in aqueous solutions and displays favorable absorption profiles in preclinical models. However, further research is required to fully understand its metabolic pathways and potential toxicity profiles.

In conclusion, trans-hexahydro-1H-furo[3,4-c]pyrrole (CAS No. 2098127-36-5) represents a fascinating example of how complex molecular architectures can be leveraged for diverse applications in science and technology. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.